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  4. Methyl 2-[(4-benzyl-12-ethyl-12-methyl-3-oxo-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-5-yl)sulfanyl]acetate
Methyl 2-[(4-benzyl-12-ethyl-12-methyl-3-oxo-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-5-yl)sulfanyl]acetate Methyl 2-[(4-benzyl-12-ethyl-12-methyl-3-oxo-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-5-yl)sulfanyl]acetate
Brand Name: Vulcanchem
CAS No.: 353767-51-8
VCID: VC0441390
InChI: InChI=1S/C22H24N2O4S2/c1-4-22(2)10-15-16(12-28-22)30-19-18(15)20(26)24(11-14-8-6-5-7-9-14)21(23-19)29-13-17(25)27-3/h5-9H,4,10-13H2,1-3H3
SMILES: CCC1(CC2=C(CO1)SC3=C2C(=O)N(C(=N3)SCC(=O)OC)CC4=CC=CC=C4)C
Molecular Formula: C22H24N2O4S2
Molecular Weight: 444.6g/mol

Methyl 2-[(4-benzyl-12-ethyl-12-methyl-3-oxo-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-5-yl)sulfanyl]acetate

CAS No.: 353767-51-8

Main Products

VCID: VC0441390

Molecular Formula: C22H24N2O4S2

Molecular Weight: 444.6g/mol

Methyl 2-[(4-benzyl-12-ethyl-12-methyl-3-oxo-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-5-yl)sulfanyl]acetate - 353767-51-8

CAS No. 353767-51-8
Product Name Methyl 2-[(4-benzyl-12-ethyl-12-methyl-3-oxo-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-5-yl)sulfanyl]acetate
Molecular Formula C22H24N2O4S2
Molecular Weight 444.6g/mol
IUPAC Name methyl 2-[(4-benzyl-12-ethyl-12-methyl-3-oxo-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-5-yl)sulfanyl]acetate
Standard InChI InChI=1S/C22H24N2O4S2/c1-4-22(2)10-15-16(12-28-22)30-19-18(15)20(26)24(11-14-8-6-5-7-9-14)21(23-19)29-13-17(25)27-3/h5-9H,4,10-13H2,1-3H3
Standard InChIKey HXMUVDAZZFCKND-UHFFFAOYSA-N
SMILES CCC1(CC2=C(CO1)SC3=C2C(=O)N(C(=N3)SCC(=O)OC)CC4=CC=CC=C4)C
Canonical SMILES CCC1(CC2=C(CO1)SC3=C2C(=O)N(C(=N3)SCC(=O)OC)CC4=CC=CC=C4)C
PubChem Compound 3277981
Last Modified Nov 11 2021
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